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Abstract
This technical guide provides a comprehensive overview of the known physicochemical

properties of 5-Chloropentanal (CAS No: 20074-80-0). Due to a lack of experimentally

determined thermochemical data in publicly available literature, this document also details the

standard experimental and computational methodologies that are applied to determine such

properties for chlorinated aldehydes. This guide is intended to serve as a foundational resource

for researchers, scientists, and professionals in drug development who are working with or

have an interest in 5-Chloropentanal and similar halogenated organic compounds.

Introduction
5-Chloropentanal, with the chemical formula C5H9ClO, is a chlorinated aliphatic aldehyde.[1]

[2] Its bifunctional nature, possessing both a reactive aldehyde group and a chlorinated alkyl

chain, makes it a versatile intermediate in organic synthesis.[3] It is utilized in the preparation of

a variety of compounds, including pesticides, dyes, and pharmaceutical intermediates.[1][2]

Notably, it serves as a building block in the synthesis of bioactive molecules, with applications

in the development of anti-tumor and antiviral drugs.[1]
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A thorough understanding of the thermochemical properties of a compound, such as its

enthalpy of formation, entropy, and heat capacity, is critical for process design, safety analysis,

and understanding its reactivity and stability. However, specific experimental thermochemical

data for 5-Chloropentanal is not readily available. This guide collates the existing physical

data and outlines the established protocols for determining the thermochemical characteristics

of similar molecules.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Chloropentanal is presented in Table 1.

This data is compiled from various chemical databases and supplier information.

Table 1: Physicochemical Properties of 5-Chloropentanal
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Property Value Source(s)

Identifiers

CAS Number 20074-80-0 [4]

IUPAC Name 5-chloropentanal [4]

Synonyms
5-Chlorovaleraldehyde,

pentanal, 5-chloro-
[1]

Molecular Formula C5H9ClO [4]

Molecular Weight 120.58 g/mol [4]

Physical Properties

Appearance Colorless to light yellow liquid [5]

Boiling Point 172 °C at 760 mmHg [1]

Density 1.006 g/cm³ [1]

Flash Point 67 °C [1]

Refractive Index 1.419 [1]

Vapor Pressure 1.36 mmHg at 25°C [1]

Solubility & Storage

Solubility

Soluble in polar aprotic

solvents (e.g., ethyl acetate,

dichloromethane)

[6]

Storage Conditions
Inert atmosphere, store in

freezer, under -20°C
[1]

Experimental Protocols
While specific experimental determinations of the thermochemical properties of 5-
Chloropentanal are not found in the literature, this section details a common synthesis

protocol for the compound and outlines the general methodologies used for determining the

enthalpy of formation of organic compounds.
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Synthesis of 5-Chloropentanal
A prevalent method for the synthesis of 5-Chloropentanal is the reduction of a corresponding

ester, such as methyl-5-chlorovalerate, using a reducing agent like Diisobutylaluminium hydride

(DIBALH).[5][7]

Reactants and Equipment:

Methyl-5-chlorovalerate

Diisobutylaluminium hydride (DIBALH) solution (e.g., 1 mol/L in toluene)

Toluene

6N Hydrochloric acid

Anhydrous sodium sulfate

Standard laboratory glassware for reactions at low temperatures and under an inert

atmosphere

Separatory funnel

Rotary evaporator

Procedure:[5][7]

A solution of methyl-5-chlorovalerate in toluene is prepared in a reaction vessel and cooled

to -78 °C.

The DIBALH solution is added dropwise to the cooled solution over a period of one hour.

The reaction mixture is stirred for an additional three hours at -78 °C.

The reaction is quenched by the slow, dropwise addition of 6N hydrochloric acid.

The mixture is allowed to warm to room temperature.

The organic and aqueous layers are separated.
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The organic layer is washed twice with water.

The washed organic layer is dried over anhydrous sodium sulfate.

The solvent is partially evaporated to yield 5-Chloropentanal as a clear, colorless liquid.

The following diagram illustrates the workflow for this synthesis protocol.
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Synthesis Workflow of 5-Chloropentanal

Preparation

Reaction

Workup

Dissolve Methyl-5-chlorovalerate in Toluene

Cool to -78°C

Add DIBALH Solution Dropwise

Stir for 3 Hours at -78°C

Quench with 6N HCl

Warm to Room Temperature

Separate Organic and Aqueous Layers

Wash Organic Layer with Water (2x)

Dry with Anhydrous Na2SO4

Partially Evaporate Solvent

5-Chloropentanal
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Computational Thermochemistry Workflow

Define Molecular Structure

Geometry Optimization

Frequency Calculation Single-Point Energy Calculation

Calculate ZPE and Thermal Corrections

Design Isodesmic Reaction(s)

Calculate Enthalpy of Formation

Calculate Energies of Reference Species

Thermochemical Data (ΔHf°, S°, Cp)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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